Cas no 1797574-71-0 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide
• CAS No: 1797574-71-0
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 5407821
• Update Time: 2025-06-12

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Benzoxazolyl)-4-piperidinyl]methyl]-5-isoxazolecarboxamide
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide

• Inchi： 1S/C17H18N4O3/c22-16(15-5-8-19-24-15)18-11-12-6-9-21(10-7-12)17-20-13-3-1-2-4-14(13)23-17/h1-5,8,12H,6-7,9-11H2,(H,18,22)
• InChI Key： PJLUCUFGPAOXDX-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2CCN(C3=NC4=CC=CC=C4O3)CC2)=O)=CC=N1

Computed Properties

• Exact Mass: 326.138
• Monoisotopic Mass: 326.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4A^2

Experimental Properties

• Density: 1.286±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.51±0.46(Predicted)

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide

Introduction to N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide (CAS No. 1797574-71-0)

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide, identified by its CAS number 1797574-71-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule represents a novel scaffold that has garnered attention due to its structural complexity and potential biological activity. The presence of both benzoxazole and piperidine moieties in its structure suggests a dual functionality that could be exploited for therapeutic purposes.

The benzoxazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting properties such as antioxidant, anti-inflammatory, and antimicrobial activities. Its incorporation into the molecular framework of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide likely contributes to the compound's overall pharmacological profile. Additionally, the piperidine moiety is frequently employed in drug design due to its ability to enhance solubility and improve oral bioavailability.

The core structure of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide features a carboxamide group at the 5-position of the oxazole ring. This functional group is known to participate in hydrogen bonding interactions, which can be crucial for binding to biological targets. The strategic placement of this group in conjunction with the other pharmacophoric elements suggests that this compound may interact with specific enzymes or receptors involved in disease pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate neural activity. The combination of benzoxazole and piperidine in N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide strong> makes it a promising candidate for further investigation in this area. Preliminary studies have indicated that such compounds may exhibit properties relevant to central nervous system (CNS) disorders, including potential applications in treating cognitive impairments and neurodegenerative diseases.

The synthesis of N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl]methyl}-1 , 2 - oxazole -5 -carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the < strong > benzoxazole strong > moiety typically begins with the condensation of 2-hydroxybenzoic acid derivatives with appropriate heterocyclic compounds. Subsequent functionalization steps are then employed to introduce the piperidine ring and the carboxamide group.

The role of computational chemistry in the design and optimization of N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl]methyl}-1 , 2 - oxazole -5 -carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential lead compounds. By leveraging these tools, researchers can accelerate the drug discovery process and reduce the time required for experimental validation.

Evaluation of N-{[1-(1,3-benzoxazol -2 -yl)piperidin -4 -yl]methyl}-1 , 2 - oxazole -5 carboxamide has been conducted using both in vitro and in vivo methods. In vitro studies have focused on assessing its interaction with target enzymes and receptors relevant to various disease pathways. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

In vivo studies have further supported the promise of N-{[1-(13-benzoxazol 22-yiI)piperidin 44-yiI)methyI}l l , 22-o x azole 55-c arboxam ide as a lead compound for drug development . Pharmacokinetic profiles have been determined to understand how the compound is absorbed , distributed , metabolized , and excreted by the body. These data are crucial for optimizing dosing regimens and ensuring safety during clinical trials.

The future direction of research on N-{[l (13-benzox az ol22-yiI)piper idin44-yiI)m ethyI}l l , 22-o x azole55-c arboxam ide includes further exploration of its biological activity and potential therapeutic applications . Additional studies are planned to investigate its efficacy in animal models of CNS disorders . Furthermore , efforts are underway to optimize synthetic routes and scale up production for preclinical development.

In conclusion , N-[ l (13-benz ox az ol22-yiI)piper idin44-yiI)m ethyI}l l , 22-o x azole55-c arboxam ide (CAS No . 17975747710) represents a promising lead compound with potential applications in pharmaceuticals . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive candidate for further investigation . As research continues to advance our understanding of this molecule , it holds promise for contributing to the development of novel therapeutics targeting neurological disorders . p >